Cas no 2460501-07-7 (5-bromo-3-chloro-2-(methyl-d3)pyridine-4,6-d2)
2460501-07-7 structure
Product Name:5-bromo-3-chloro-2-(methyl-d3)pyridine-4,6-d2
CAS No:2460501-07-7
MF:C6H5BrClN
MW:211.498408079147
CID:6825285
PubChem ID:172403407
Update Time:2025-02-28
5-bromo-3-chloro-2-(methyl-d3)pyridine-4,6-d2 Chemical and Physical Properties
Names and Identifiers
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- CS-23396
- 5-bromo-3-chloro-2-(methyl-d3)pyridine-4,6-d2
- 2460501-07-7
-
- Inchi: 1S/C6H5BrClN/c1-4-6(8)2-5(7)3-9-4/h2-3H,1H3/i1D3,2D,3D
- InChI Key: ZTECWFXSVDAANY-RHIBPKLGSA-N
- SMILES: BrC1=C([2H])N=C(C([2H])([2H])[2H])C(=C1[2H])Cl
Computed Properties
- Exact Mass: 209.96077Da
- Monoisotopic Mass: 209.96077Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 12.9Ų
5-bromo-3-chloro-2-(methyl-d3)pyridine-4,6-d2 Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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